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Introduction

Barium-140 (1#°Ba) is a significant fission product with a half-life that makes it a crucial
radionuclide in various scientific and technical fields, including nuclear medicine and
environmental monitoring. A thorough understanding of its decay characteristics, specifically its
half-life and decay constant, is paramount for accurate dose calculations, age-dating of nuclear
materials, and the development of radiopharmaceuticals. This technical guide provides a
comprehensive overview of the nuclear decay properties of Barium-140, detailed experimental
methodologies for their determination, and a visualization of its decay pathway.

Core Concepts: Half-life and Decay Constant

The radioactive decay of an unstable nucleus is a first-order kinetic process. The rate of decay
is characterized by two key related parameters: the half-life (t1/2) and the decay constant (A).

o Half-life (t1/2): This is the time required for one-half of the radioactive nuclei in a sample to
undergo decay.

o Decay Constant (A): This represents the probability of decay of a single nucleus per unit of
time.

The relationship between these two constants is defined by the following equation:
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ti/2 = In(2) / A = 0.693 / A

Quantitative Data for Barium-140

The decay characteristics of Barium-140 have been extensively studied and evaluated by
international collaborations such as the Decay Data Evaluation Project (DDEP). The
recommended values are summarized in the table below.

Parameter Value Unit
Half-life (t1/2) 12.753 + 0.005 Days
Decay Constant (A) 6.291 x 1077 s
Decay Mode Beta minus (37)

Daughter Nuclide Lanthanum-140 (*4°La)

Experimental Protocols: Determination of the Half-
life of Barium-140

The precise determination of the half-life of Barium-140 requires a meticulous experimental
approach, typically involving the production of the radionuclide, its chemical separation and
purification, and subsequent measurement of its decay over time using gamma-ray
spectrometry. The following protocol is a synthesis of established methodologies.

Production of Barium-140

Barium-140 is a common fission product and can be produced by the neutron irradiation of a
Uranium-238 (238U) target.[1]

« Irradiation: A sample of depleted Uranium (primarily 238U) is irradiated with a high flux of
neutrons in a nuclear reactor. The fission of 228U nuclei produces a wide range of fission
products, including 14°Ba.

Radiochemical Separation and Purification
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Following irradiation, the Barium-140 must be chemically separated from the unreacted
uranium and other fission products. This is a critical step to ensure that the subsequent
radiation measurements are solely from the decay of 14°Ba and its daughter, 14°La.

o Dissolution: The irradiated uranium target is dissolved in a suitable acid, such as nitric acid.

» Precipitation: Barium is selectively precipitated from the solution. A common method involves
the precipitation of Barium chloride (BaClz) in a cold hydrochloric acid-ether mixture. This
process is highly selective for Barium over most other fission products.

 Purification: The initial precipitate is redissolved and reprecipitated multiple times to enhance
purity. Scavenging steps, using carriers like ferric hydroxide, may be incorporated to remove
interfering radionuclides. The final purified Barium is typically converted to a stable
compound, such as Barium sulfate (BaSOa4), for measurement.

Gamma-Ray Spectrometry and Data Acquisition

The decay of the purified Barium-140 sample is monitored over a period of several half-lives
using a high-resolution gamma-ray spectrometry system.

» Detector: A high-purity germanium (HPGe) detector is the preferred instrument due to its
excellent energy resolution, which allows for the clear identification and quantification of
gamma-rays emitted during the decay of 14°Ba and its daughter, 14°La.

» Data Acquisition: The purified 14°Ba sample is placed in a well-defined and reproducible
geometry in front of the HPGe detector. Gamma-ray spectra are acquired at regular intervals
over an extended period (e.g., for 30-40 days). The live time of each measurement is
recorded to correct for any variations in counting time.

o Spectral Analysis: The intensity (net peak area) of a characteristic gamma-ray from the
decay of 4°Ba (or its daughter 14°La, once secular equilibrium is established) is determined
for each spectrum. A prominent gamma-ray from the decay of the daughter nuclide
Lanthanum-140, such as the 1596.2 keV gamma-ray, is often used for this purpose.

Data Analysis and Half-life Calculation
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The half-life is determined by analyzing the decay of the measured gamma-ray intensity over
time.

o Decay Curve: A plot of the natural logarithm of the net peak area (proportional to the activity)
versus time is generated. For a first-order decay process, this plot should yield a straight
line.

o Linear Regression: A linear least-squares fit is applied to the data points. The slope of this
line is equal to the negative of the decay constant (A).

» Half-life Calculation: The half-life (t1/2) is then calculated from the decay constant using the
formula ti/2 = In(2) / A.

Decay Pathway of Barium-140

Barium-140 undergoes beta decay to Lanthanum-140, which is also radioactive and
subsequently decays to the stable Cerium-140. This decay chain is a key characteristic of
Barium-140.

B~ decay B~ decay
Ba-140 SERLASEYHEET »m ARSI o 140 (Stable)

Click to download full resolution via product page

Caption: The decay pathway of Barium-140 to stable Cerium-140.

Experimental Workflow

The overall process for the experimental determination of the half-life of Barium-140 can be
visualized as a sequential workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. hzdr.de [hzdr.de]

 To cite this document: BenchChem. [In-depth Technical Guide: Half-life and Decay Constant
of Barium-140]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1234999#half-life-and-decay-constant-of-barium-140]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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